Cas no 7693-41-6 (4-methoxyphenyl carbonochloridate)

• Product Name: 4-methoxyphenyl carbonochloridate
• CAS No: 7693-41-6
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 571583
• PubChem ID: 24859314
• Update Time: 2025-05-20

4-methoxyphenyl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,4-methoxyphenyl ester
• (4-methoxyphenyl) carbonochloridate
• Chloroformic acid 4-methoxyphenyl ester
• 4-Methoxyphenyl chloroforMate
• p-Methoxyphenol chloroformate
• p-Methoxyphenoxycarbonyl chloride
• p-Methoxyphenyl chloroformate
• 4-methoxyphenyl carbonochloridate
• MFCD00013258
• 4-methoxyphenylcarbonochloridate
• FT-0636567
• 7693-41-6
• CCFSGQKTSBIIHG-UHFFFAOYSA-N
• CS-0137264
• Carbonochloridic acid, 4-methoxyphenyl ester
• AS-81456
• 4-(methoxy)phenyl chloroformate
• NS00120631
• 4-methoxyphenylchloroformate
• AKOS015913661
• EN300-270973
• SCHEMBL219040
• 4-Methoxyphenyl chloroformate, 98%
• DTXSID8064771
• carbonochloridic acid 4-methoxyphenyl ester
• 4-methoxy-phenyl chloroformate
• DB-056156

• MDL： MFCD00013258
• Inchi： 1S/C8H7ClO3/c1-11-6-2-4-7(5-3-6)12-8(9)10/h2-5H,1H3
• InChI Key： CCFSGQKTSBIIHG-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.255 g/mL at 25 °C(lit.)
• Boiling Point: 49 °C/0.27 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5254(lit.)
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.43280
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-methoxyphenyl carbonochloridate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H314
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3277 6
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：Ⅱ
• Storage Condition：2-8°C
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-methoxyphenyl carbonochloridate

4-Methoxyphenyl Carbonochloridate (CAS No: 7693-41-6)

4-Methoxyphenyl carbonochloridate is a versatile organic compound with the CAS number 7693-41-6. This compound, also referred to as chloroformate of 4-methoxyphenol, is widely recognized in the field of organic chemistry for its unique properties and applications. The molecule consists of a phenyl ring substituted with a methoxy group at the para position and a chloroformate group (-COCl) attached to the same ring. This combination makes it a valuable reagent in various chemical reactions, particularly in the synthesis of esters, amides, and other derivatives.

The synthesis of 4-methoxyphenyl carbonochloridate typically involves the reaction of 4-methoxyphenol with phosgene (COCl₂) in the presence of a base, such as pyridine or triethylamine. This reaction is well-documented in organic chemistry literature and is often carried out under controlled conditions to ensure high yields and purity. The resulting compound is highly reactive due to the electrophilic nature of the carbonyl chloride group, making it an excellent electrophile in nucleophilic acyl substitution reactions.

One of the most notable applications of 4-methoxyphenyl carbonochloridate is in the synthesis of ester derivatives. When reacted with alcohols, it forms corresponding esters, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. For instance, esters derived from this compound have been employed as intermediates in the production of herbicides and insecticides due to their ability to inhibit specific enzymatic pathways in target organisms.

In recent years, researchers have explored the use of 4-methoxyphenyl carbonochloridate in the development of advanced materials. For example, studies have shown that this compound can be utilized as a precursor for synthesizing polyurethanes with improved thermal stability and mechanical properties. The reactivity of the chloroformate group allows for efficient polymerization reactions, leading to materials that are suitable for high-performance applications.

Another emerging application of 4-methoxyphenyl carbonochloridate is in bioconjugation chemistry. This compound can act as a coupling agent for linking biomolecules such as proteins and peptides to other functional groups or surfaces. Its ability to form stable amide bonds makes it a valuable tool in the development of biosensors, drug delivery systems, and diagnostic agents.

The physical properties of 4-methoxyphenyl carbonochloridate are also worth noting. It is typically a crystalline solid with a melting point around 50°C and a boiling point above 150°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane, chloroform, and ethyl acetate but is sparingly soluble in water due to its hydrophobic nature.

From an environmental perspective, 4-methoxyphenyl carbonochloridate exhibits moderate toxicity, primarily through its reactivity with biological molecules such as proteins and nucleic acids. However, its environmental impact is relatively low due to its limited persistence in natural systems and its tendency to degrade under UV light or microbial action.

In summary, 4-methoxyphenyl carbonochloridate (CAS No: 7693-41-6) is a multifaceted organic compound with significant potential in various chemical industries. Its reactivity, versatility, and compatibility with diverse reaction conditions make it an indispensable reagent for synthesizing advanced materials and bioactive compounds. As research continues to uncover new applications for this compound, its role in modern chemistry is expected to grow further.